1-(3-hydroxyphenyl)ethanone (4,6-dimethyl-2-pyrimidinyl)hydrazone
Overview
Description
1-(3-hydroxyphenyl)ethanone (4,6-dimethyl-2-pyrimidinyl)hydrazone, also known as HPEH, is a chemical compound that has been studied for its potential use in scientific research. It is a hydrazone derivative that has shown promise in various applications, including as a potential therapeutic agent.
Mechanism of Action
The mechanism of action of 1-(3-hydroxyphenyl)ethanone (4,6-dimethyl-2-pyrimidinyl)hydrazone is not fully understood, but studies have suggested that it may act by inducing apoptosis (programmed cell death) in cancer cells. It may also inhibit cell proliferation and migration, which are important processes involved in cancer progression.
Biochemical and Physiological Effects:
1-(3-hydroxyphenyl)ethanone (4,6-dimethyl-2-pyrimidinyl)hydrazone has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes and proteins involved in cancer cell growth and survival. It has also been shown to induce oxidative stress, which can lead to cell death.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(3-hydroxyphenyl)ethanone (4,6-dimethyl-2-pyrimidinyl)hydrazone in lab experiments is its potential as a therapeutic agent for cancer treatment. It has also been shown to have low toxicity in normal cells, making it a relatively safe compound to work with. However, one limitation of 1-(3-hydroxyphenyl)ethanone (4,6-dimethyl-2-pyrimidinyl)hydrazone is its low solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several future directions for research on 1-(3-hydroxyphenyl)ethanone (4,6-dimethyl-2-pyrimidinyl)hydrazone. One area of interest is in developing new cancer therapies based on 1-(3-hydroxyphenyl)ethanone (4,6-dimethyl-2-pyrimidinyl)hydrazone and other hydrazone derivatives. Another area of research is in understanding the mechanism of action of 1-(3-hydroxyphenyl)ethanone (4,6-dimethyl-2-pyrimidinyl)hydrazone and how it interacts with cancer cells at the molecular level. Finally, there is potential for 1-(3-hydroxyphenyl)ethanone (4,6-dimethyl-2-pyrimidinyl)hydrazone to be used in other areas of scientific research, such as in the development of new drugs for other diseases.
Scientific Research Applications
1-(3-hydroxyphenyl)ethanone (4,6-dimethyl-2-pyrimidinyl)hydrazone has been studied for its potential use in various scientific research applications. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that 1-(3-hydroxyphenyl)ethanone (4,6-dimethyl-2-pyrimidinyl)hydrazone has cytotoxic effects on cancer cells, making it a potential candidate for the development of new cancer therapies.
properties
IUPAC Name |
3-[(E)-N-[(4,6-dimethylpyrimidin-2-yl)amino]-C-methylcarbonimidoyl]phenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4O/c1-9-7-10(2)16-14(15-9)18-17-11(3)12-5-4-6-13(19)8-12/h4-8,19H,1-3H3,(H,15,16,18)/b17-11+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVBSCJVOSLOQAO-GZTJUZNOSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NN=C(C)C2=CC(=CC=C2)O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=NC(=N1)N/N=C(\C)/C2=CC(=CC=C2)O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl {4-[2-(1H-benzimidazol-2-yl)-2-cyanovinyl]-2-methoxyphenoxy}acetate](/img/structure/B3861661.png)
![N'-[3-(benzyloxy)benzylidene]nonanohydrazide](/img/structure/B3861664.png)
![(5,8-dimethoxy-4-methyl-2-quinolinyl)[3-(dimethylamino)-2,2-dimethylpropyl]amine](/img/structure/B3861679.png)
![N-(4-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}benzenesulfonamide](/img/structure/B3861682.png)
![N-[phenyl(3-pyridinyl)methyl]urea](/img/structure/B3861690.png)
![(2,4-dimethoxyphenyl)(1-{[2-(methylthio)-5-pyrimidinyl]methyl}-3-piperidinyl)methanone](/img/structure/B3861697.png)
![2-chlorobenzaldehyde O-{[(4-chlorophenyl)amino]carbonyl}oxime](/img/structure/B3861706.png)
![2-(3-methoxyphenyl)-N-[3-(trifluoromethyl)benzyl]ethanamine](/img/structure/B3861731.png)
![N'-{[5-(4-bromophenyl)-2-furyl]methylene}-2-(1-naphthyl)acetohydrazide](/img/structure/B3861734.png)
![methyl 2-(1,3-benzodioxol-5-ylmethylene)-5-(4-methoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate](/img/structure/B3861756.png)
